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Abstract
This document provides a detailed guide for the preparation of stock solutions of IR-797
chloride, a near-infrared (NIR) fluorescent dye. Proper preparation of stock solutions is critical

for ensuring experimental reproducibility and accuracy in various applications, including in vitro

and in vivo imaging, and photodynamic therapy. This guide outlines the properties of IR-797
chloride, provides a comprehensive table of suitable solvents with known solubility data, and

offers a detailed, step-by-step protocol for the preparation, handling, and storage of stock

solutions. Additionally, it addresses the common issue of dye aggregation and provides

recommendations to minimize this phenomenon.

Introduction
IR-797 chloride is a heptamethine cyanine dye that exhibits strong absorption and

fluorescence in the near-infrared (NIR) spectrum, typically with an absorption maximum around

797 nm in methanol.[1] Its utility in biomedical research is significant, particularly in applications

requiring deep tissue penetration of light, such as in vivo imaging and photodynamic therapy.[2]

The accuracy and reliability of experimental results using IR-797 chloride are fundamentally

dependent on the correct preparation and handling of its stock solutions. This document

provides the necessary protocols and data to achieve consistent and reliable results.
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Properties of IR-797 Chloride
A summary of the key physical and chemical properties of IR-797 chloride is presented in the

table below.

Property Value Reference

Molecular Formula C₃₁H₃₄Cl₂N₂ [3][4]

Molecular Weight 505.52 g/mol [1]

Appearance Solid [1]

λmax (in Methanol) 797 nm [1]

Storage (Solid) -20°C [5]

Solubility of IR-797 Chloride
The choice of solvent is a critical first step in the preparation of a stock solution. While IR-797
chloride is known to be soluble in several organic solvents, quantitative solubility can vary. The

following table summarizes the known solubility of IR-797 chloride in common laboratory

solvents.
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) 10 mg/mL (19.78 mM)
Ultrasonic assistance is

recommended for dissolution.

Methanol Soluble

While described as methanol-

soluble, specific quantitative

data is not readily available. It

is a suitable solvent for

preparing stock solutions.[3][4]

[5]

Dimethylformamide (DMF) Soluble

A common solvent for cyanine

dyes; however, specific

solubility data for IR-797

chloride is not available.

Ethanol Likely Soluble

Generally a good solvent for

cyanine dyes, but specific data

for IR-797 chloride is not

available.

Acetonitrile Likely Soluble

Another potential solvent for

cyanine dyes, with no specific

data for IR-797 chloride.

Water Poorly Soluble

IR-797 chloride is sparingly

soluble in aqueous solutions

and is prone to aggregation.

Experimental Protocol: Preparation of a 10 mM IR-
797 Chloride Stock Solution in DMSO
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of IR-797
chloride in DMSO.

Materials:

IR-797 chloride (solid)
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Ultrasonic bath (recommended)

Calibrated micropipettes

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of IR-797 chloride to equilibrate to

room temperature to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of IR-797 chloride in a microcentrifuge tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.055 mg of IR-797
chloride (Molecular Weight: 505.52 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the solid dye. For 5.055 mg of IR-797 chloride, add 1 mL of DMSO to achieve a 10 mM

concentration.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to dissolve the

solid.

Sonication (Recommended): To ensure complete dissolution, place the tube in an ultrasonic

bath for 10-15 minutes.

Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed, light-protected tubes. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months). Avoid repeated freeze-thaw

cycles.

Calculation of Solvent Volume:
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To calculate the volume of solvent needed to achieve a specific concentration, use the

following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Dye Aggregation in Aqueous Solutions
Cyanine dyes, including IR-797 chloride, have a known tendency to form aggregates (dimers

and higher-order aggregates) in aqueous solutions.[6][7] This aggregation can lead to a blue-

shift in the absorption spectrum (H-aggregates) or a red-shift (J-aggregates), and often results

in fluorescence quenching, which can significantly impact experimental results.[6]

Recommendations to Minimize Aggregation:

Limit Aqueous Concentration: Keep the final concentration of IR-797 chloride in aqueous

buffers as low as possible.

Use of Organic Co-solvents: When preparing working solutions in aqueous media, the

addition of a small percentage of an organic co-solvent (e.g., DMSO, ethanol) can help to

disrupt hydrophobic interactions and reduce aggregation.

Control Ionic Strength: The ionic strength of the buffer can influence aggregation. The effect

can be complex and may need to be empirically determined for a specific application.[8]

Sonication: Briefly sonicating the final working solution before use can help to break up pre-

formed aggregates.

Visualization of Experimental Workflow
The following diagrams illustrate the key processes described in this application note.

Chemical Structure of IR-797 Chloride

Click to download full resolution via product page
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Figure 1: Chemical Structure of IR-797 Chloride.

Stock Solution Preparation Storage Usage

1. Weigh IR-797 Chloride 2. Add Solvent (e.g., DMSO) 3. Vortex & Sonicate 4. Aliquot into single-use tubes 5. Store at -20°C or -80°C 6. Thaw aliquot before use 7. Dilute to working concentration

Click to download full resolution via product page

Figure 2: Workflow for Preparing and Storing IR-797 Chloride Stock Solutions.
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Figure 3: The Problem of Dye Aggregation and Mitigation Strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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